Cas no 1396782-58-3 (3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-(2-methylphenyl)urea)

• Product Name: 3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-(2-methylphenyl)urea
• CAS No: 1396782-58-3
• MF: C₁₆H₁₆N₆O₂
• MW: 324.337242126465
• CID: 6234180
• PubChem ID: 71791008
• Update Time: 2025-07-17

3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-(2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-(2-methylphenyl)urea
• 1396782-58-3
• AKOS024540919
• F6233-0248
• 1-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-3-(o-tolyl)urea
• 3-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]-1-(2-methylphenyl)urea
• 1-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]-3-(2-methylphenyl)urea

• Inchi： 1S/C16H16N6O2/c1-11-5-3-4-6-14(11)18-15(23)17-12-7-9-13(10-8-12)22-16(24)21(2)19-20-22/h3-10H,1-2H3,(H2,17,18,23)
• InChI Key： NISPTRNMTMYKIW-UHFFFAOYSA-N
• SMILES： O=C1N(C)N=NN1C1C=CC(=CC=1)NC(NC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 324.13347377g/mol
• Monoisotopic Mass: 324.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-(2-methylphenyl)urea

Comprehensive Analysis of 3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-(2-methylphenyl)urea (CAS 1396782-58-3): Structure, Applications, and Research Insights

The compound 3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-(2-methylphenyl)urea (CAS 1396782-58-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its tetrazole and urea functional groups contribute to its potential as a versatile intermediate in drug discovery. Researchers are particularly interested in its hydrogen-bonding capacity and bioisosteric properties, which make it valuable for designing novel therapeutic agents targeting enzymes and receptors.

In recent years, the demand for heterocyclic compounds like this urea derivative has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. The presence of the 4-methyl-5-oxo-tetrazole moiety enhances metabolic stability, addressing a common challenge in drug development. This aligns with current trends in precision medicine and small-molecule therapeutics, where improving drug-likeness and ADME profiles is critical.

From a synthetic chemistry perspective, the compound’s CAS 1396782-58-3 serves as a key identifier for researchers exploring its structure-activity relationships (SAR). Computational studies suggest its potential as a scaffold for modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. Its arylurea segment is particularly noteworthy, as similar structures have shown promise in tyrosine kinase inhibition, a mechanism exploited in several FDA-approved drugs.

Environmental and green chemistry applications are also emerging for this compound. Its low toxicity profile (as inferred from structural analogs) makes it a candidate for sustainable catalysis and biodegradable material research. These attributes resonate with the growing emphasis on ESG (Environmental, Social, and Governance) compliance in chemical industries.

For researchers querying "tetrazole-urea hybrid applications" or "CAS 1396782-58-3 synthesis protocol", this compound offers a compelling case study. Its patent literature reveals utility in high-throughput screening libraries, while its crystallographic data (where available) provides insights into molecular packing and solubility optimization—key factors in formulation science.

Ongoing investigations focus on derivatizing the 2-methylphenyl group to enhance target selectivity, a strategy relevant to personalized medicine approaches. The compound’s logP and polar surface area values (predicted via QSAR models) position it favorably for blood-brain barrier penetration studies, an area of intense interest in CNS drug development.

In summary, 3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-(2-methylphenyl)urea represents a multifaceted tool for modern chemistry. Its intersection with fragment-based drug design, medicinal chemistry optimization, and materials science ensures its continued relevance in both academic and industrial settings.